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Compound of Interest

Compound Name: Vital red

Cat. No.: B1204678

For researchers and scientists utilizing Vital Red, ensuring its proper disposal is a critical
component of laboratory safety and environmental responsibility. Adherence to established
protocols minimizes risks and ensures compliance with regulatory standards. This guide
provides essential, step-by-step information for the safe handling and disposal of Vital Red
solutions.

Immediate Safety and Handling Precautions

Before beginning any procedure involving Vital Red, it is imperative to be familiar with the
necessary safety measures.

Personal Protective Equipment (PPE):

o Eye Protection: Always wear safety glasses or goggles. If contact lenses are worn, they
should be removed before handling.[1]

» Skin Protection: Wear appropriate protective gloves and clothing to prevent skin exposure.[1]

[2]

o Respiratory Protection: In case of vapor or aerosol generation, use a NIOSH/MSHA
approved respirator.[2]

In Case of Exposure:
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Eyes: Immediately flush with plenty of water for at least 15 minutes, making sure to lift the
upper and lower eyelids. Seek medical attention if irritation persists.[1]

Skin: Flush the affected skin with copious amounts of water for at least 15 minutes and
remove any contaminated clothing.[1]

Ingestion: Contact a medical doctor or poison control center immediately. Do not induce
vomiting.[1]

Inhalation: Move the exposed individual to fresh air. If breathing is difficult or has stopped,
provide artificial respiration or oxygen.[1]

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain and clean the
affected area.

Small Spills: For water-soluble solutions, dilute the spill with water and mop it up.
Alternatively, absorb the spill with an inert dry material such as sand, earth, or vermiculite,
and place it in a designated waste disposal container.[1]

Large Spills: If there is no risk, stop the leak. Move containers away from the spill area and
take measures to prevent the spill from entering sewers or water courses. Contain the
spillage using non-combustible, absorbent material and dispose of it according to local
regulations.[1]

Disposal Protocol for Vital Red Waste

Unused Vital Red product should be disposed of as regulated hazardous waste. All disposal
methods must be in accordance with federal, state, and local regulations.[1]

Step-by-Step Disposal Procedure:

Segregation: At the point of generation, segregate waste contaminated with Vital Red into
properly labeled, leak-proof containers. These containers should be clearly marked with the
universal biohazard symbol and the words "Biohazardous Waste."

Containment:
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o Liquid Waste: Liquid waste containing Vital Red can be chemically decontaminated. One
common method is to treat the waste with a 10-fold dilution of household bleach (a 1:10
bleach to waste ratio) for a minimum of 30 minutes before drain disposal, followed by
flushing with a large volume of water.[3] However, always verify that this method is
permitted by your institution and local regulations.

o Solid Waste: Items such as contaminated gloves, paper towels, and absorbent materials
should be placed in a designated red biohazard bag.[3]

o Packaging: Ensure that waste containers are securely sealed to prevent leakage. If
necessary, double-bag solid waste to ensure containment.|[3]

o Storage: Store the contained waste in a designated, secure area away from general
laboratory traffic. This area should be clearly marked as a biohazardous waste storage area.

o Final Disposal: Arrange for the collection and disposal of the hazardous waste through a
licensed and certified waste management contractor.

Chemical and Physical Properties

Below is a summary of the key chemical and physical properties of Vital Red.

Property Value

CAS Number 574-65-2[4][5]

Molecular Formula C34H25N6Na309S3[5]

Molecular Weight 826.76 g/mol [5]

Appearance Cherry-red crystals[5]

Solubility Soluble in water[4][5]

Absorption Maximum 500 nm (in aqueous solution)[4][5]

Disposal Workflow

The following diagram illustrates the logical workflow for the proper disposal of Vital Red
waste.
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Vital Red Waste Disposal Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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